Cas no 2228262-78-8 (2-3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-yl-2-methylpropanoic acid)

• Product Name: 2-3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-yl-2-methylpropanoic acid
• CAS No: 2228262-78-8
• MF: C₁₁H₁₆N₂O₄
• MW: 240.255743026733
• CID: 6443017
• PubChem ID: 165826466
• Update Time: 2025-05-23

2-3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-yl-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-yl-2-methylpropanoic acid
• EN300-1785420
• 2228262-78-8
• 2-[3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-yl]-2-methylpropanoic acid

• Inchi： 1S/C11H16N2O4/c1-5-17-9(14)8-7(6-13(4)12-8)11(2,3)10(15)16/h6H,5H2,1-4H3,(H,15,16)
• InChI Key： OUIMXVDNMRFUQP-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C1=CN(C)N=C1C(=O)OCC)=O

Computed Properties

• Exact Mass: 240.11100700g/mol
• Monoisotopic Mass: 240.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 81.4Ų

Additional information on 2-3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-yl-2-methylpropanoic acid

Recent Advances in the Study of 2-3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-yl-2-methylpropanoic acid (CAS: 2228262-78-8)

The compound 2-3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-yl-2-methylpropanoic acid (CAS: 2228262-78-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole core and ester functionality, has been investigated for its potential applications in drug development, particularly as a building block for more complex pharmacologically active compounds. Recent studies have focused on its synthesis, structural modifications, and biological activities, shedding light on its versatility in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-yl-2-methylpropanoic acid, highlighting its role as a key intermediate in the production of novel anti-inflammatory agents. The researchers utilized a multi-step synthesis approach, starting from commercially available pyrazole derivatives, and achieved a high yield of the target compound. The study also investigated the compound's stability under various physiological conditions, providing valuable insights for its potential use in drug formulations.

In another recent development, a team from the University of Cambridge reported the use of 2228262-78-8 as a precursor for the development of kinase inhibitors. The study, published in ACS Chemical Biology, demonstrated that structural modifications of this compound could lead to potent and selective inhibitors of specific protein kinases involved in cancer pathways. The researchers employed computational modeling and X-ray crystallography to elucidate the binding modes of the derived inhibitors, offering a structural basis for further optimization.

Pharmacological evaluations of derivatives based on 2-3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-yl-2-methylpropanoic acid have shown promising results in preclinical models. A 2024 study in European Journal of Pharmacology reported that certain analogs exhibited significant analgesic effects in rodent models of neuropathic pain, with reduced side effects compared to existing treatments. The researchers attributed these effects to the compound's ability to modulate specific ion channels in the nervous system.

From a metabolic perspective, recent pharmacokinetic studies have investigated the absorption, distribution, metabolism, and excretion (ADME) properties of 2228262-78-8 and its derivatives. These studies, conducted by pharmaceutical companies specializing in small molecule therapeutics, have provided crucial data for understanding the compound's bioavailability and potential drug-drug interactions. The findings suggest that while the parent compound shows moderate oral bioavailability, strategic modifications can significantly improve its pharmacokinetic profile.

The safety profile of 2-3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-yl-2-methylpropanoic acid has also been a subject of recent investigation. Toxicological assessments conducted according to OECD guidelines indicate that the compound exhibits a favorable safety margin in acute toxicity studies. However, researchers emphasize the need for more comprehensive chronic toxicity evaluations before clinical applications can be considered.

Looking forward, the versatility of 2228262-78-8 as a chemical scaffold continues to inspire new research directions. Current investigations are exploring its potential in developing treatments for neurodegenerative diseases, with preliminary results showing activity against key pathological targets. Additionally, its application in radiopharmaceuticals for diagnostic imaging is being evaluated, leveraging its ability to chelate certain metal ions.

In conclusion, 2-3-(ethoxycarbonyl)-1-methyl-1H-pyrazol-4-yl-2-methylpropanoic acid (CAS: 2228262-78-8) represents a promising chemical entity with diverse applications in pharmaceutical research. The recent studies discussed herein demonstrate its potential as a valuable building block for drug discovery and development. As research progresses, this compound and its derivatives may contribute significantly to addressing unmet medical needs across various therapeutic areas.